Cas no 13936-21-5 (2-pentyl-9,10-dihydroanthracene-9,10-dione)

2-Pentyl-9,10-dihydroanthracene-9,10-dione is a substituted anthraquinone derivative characterized by its pentyl side chain, which enhances solubility and processability in organic solvents. This compound exhibits strong electron-accepting properties due to its conjugated diketone structure, making it useful in applications such as organic semiconductors, dyes, and photoactive materials. The alkyl substitution improves thermal stability and compatibility with polymer matrices, facilitating its incorporation into functional materials. Its well-defined redox behavior also positions it as a candidate for electrochemical applications. The compound’s structural versatility allows for further functionalization, enabling tailored properties for specialized uses in research and industrial settings.
2-pentyl-9,10-dihydroanthracene-9,10-dione structure
13936-21-5 structure
Product Name:2-pentyl-9,10-dihydroanthracene-9,10-dione
CAS No:13936-21-5
MF:C19H18O2
MW:278.345025539398
MDL:MFCD01940478
CID:49551
PubChem ID:26343
Update Time:2025-06-07

2-pentyl-9,10-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Pentyl)anthracene-9,10-dione
    • 2-pentyl-9,10-anthracenedione
    • 2-pentylanthraquinone
    • 2-AMYLANTHRAQUINONE
    • 10-Anthracenedione,2-pentyl-9
    • 2-amyl-9,10-anthraquinone
    • 2-PENTAANTHRAQUINONE
    • 2-pentyl-10-anthracenedione
    • 2-pentylanthracene-9,10-dione
    • 2-Pentyl-anthrachinon
    • 2-tert-Pentylanthracene-9,10-dione
    • Amylanthrachinon
    • 2-AMYL ANTHRAQUINONE
    • 2-pentyl-9,10-dihydroanthracene-9,10-dione
    • 13936-21-5
    • 9,10-Anthracenedione, 2-pentyl-
    • MFCD01940478
    • NS00021007
    • A807529
    • W-108219
    • EINECS 237-711-2
    • 2-n-Pentyl-anthra-9,10-quinone
    • SCHEMBL37031
    • AS-14461
    • FT-0720655
    • EN300-142522
    • AKOS027321104
    • DTXSID1065681
    • UMWZLYTVXQBTTE-UHFFFAOYSA-N
    • MDL： MFCD01940478
    • Inchi： 1S/C19H18O2/c1-2-3-4-7-13-10-11-16-17(12-13)19(21)15-9-6-5-8-14(15)18(16)20/h5-6,8-12H,2-4,7H2,1H3
    • InChI Key： UMWZLYTVXQBTTE-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=21)CCCCC)=O

Computed Properties

  • Exact Mass: 278.13100
  • Monoisotopic Mass: 278.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Yellowish crystal or powder
  • Density: 1.153
  • Melting Point: 60-65ºC
  • Boiling Point: 447 °C at 760 mmHg
  • Flash Point: 166.6 °C
  • Refractive Index: 1.589
  • PSA: 34.14000
  • LogP: 4.19470

2-pentyl-9,10-dihydroanthracene-9,10-dione Customs Data

  • HS CODE：2914690090
  • Customs Data：

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-pentyl-9,10-dihydroanthracene-9,10-dione Pricemore >>

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Ambeed
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Enamine
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 13936-21-5 95%
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Enamine
EN300-142522-0.1g
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Enamine
EN300-142522-0.25g
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Enamine
EN300-142522-0.5g
2-pentyl-9,10-dihydroanthracene-9,10-dione
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0.5g
 $902.0 2023-02-15
Enamine
EN300-142522-1.0g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
1g
 $0.0 2023-06-08
Enamine
EN300-142522-2.5g
2-pentyl-9,10-dihydroanthracene-9,10-dione
 13936-21-5 95%
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 $2268.0 2023-02-15
Enamine
EN300-142522-5.0g
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 $3355.0 2023-02-15

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